Chemical Stability: Isomerization Resistance vs. PGD2 2-Glyceryl Ester
PGD2-dihydroxypropanylamine (PGD2-SA) does not undergo isomerization to the less active primary (1-glyceryl) ester form, a spontaneous process that affects the biological activity of its closest analog, PGD2 2-glyceryl ester [1]. This stability is a critical differentiator for experiments requiring a consistent and defined molecular species over time.
| Evidence Dimension | Isomerization to 1-glyceryl ester |
|---|---|
| Target Compound Data | 0% (does not isomerize) |
| Comparator Or Baseline | PGD2 2-glyceryl ester |
| Quantified Difference | Qualitative: PGD2 2-glyceryl ester isomerizes to the less active 1-glyceryl ester, while PGD2-SA remains as the defined 2-glyceryl ester analog. |
| Conditions | Product information, based on structural and chemical property analysis. |
Why This Matters
This ensures experimental reproducibility and accurate interpretation of receptor binding or functional assay results, avoiding the confounding variable of a spontaneously changing ligand mixture.
- [1] Bertin Bioreagent. Prostaglandin D2 serinol amide (CAT N°: 10192) Product Page. 2024. View Source
